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Compound of Interest

Compound Name: Pigment Red 166

Cat. No.: B1436591

An In-depth Technical Guide to Pigment Red 166

This technical guide provides a comprehensive overview of Pigment Red 166, a disazo
condensation organic pigment. The information is curated for researchers, scientists, and
professionals in drug development who may have an interest in the material science aspects of
colorants for applications such as medical device coatings, specialized formulations, or as a
stable marker in experimental systems.

Chemical Identity

Pigment Red 166 is a synthetic organic pigment known for its clean, yellowish-red shade and
high performance in various applications.

IUPAC Name: 4-[(2,5-dichlorophenyl)diazenyl]-N-[4-[[4-[(2,5-dichlorophenyl)diazenyl]-3-
hydroxynaphthalene-2-carbonyllamino]phenyl]-3-hydroxynaphthalene-2-carboxamide[1]

e Synonyms: Cromophtal Scarlet R, Disazo Scarlet, C.l. Pigment Red 166[1][2][3]
e CAS Numbers: 3905-19-9, 71819-52-8[1][2]

e C.I. Number: 20730[4][5]

e Molecular Formula: CaoH24ClaNeOa4[2][3][4][6]

e Molecular Weight: 794.47 g/mol [3][4][6]
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Physicochemical Properties

Pigment Red 166 is characterized by its excellent stability. The quantitative properties
gathered from various technical datasheets are summarized below.

Property Value Source(s)
Appearance Yellowish-red powder 3114171
Relative Density 1.5-1.57 g/lcm3 [21[5][81[9]
Melting Point 340 °C [2][8]
Oil Absorption 55 - 75 g/100g [2][8]1[9]
Specific Surface Area 26 m3/g [2][8]
pH Value (10% slurry) 7 [21[7]
Particle Shape / Size Needle-like or spherical, ~20 2]

nm to <1 pm

Performance and Resistance Properties

The pigment exhibits high fastness to light, heat, and solvents, making it suitable for
demanding applications. The resistance properties are rated on a scale of 1 to 5 or 1 to 8,
where a higher number indicates better performance.
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Property Rating Source(s)
Light Fastness (Full Shade) 7 - 8 (out of 8) [31[81I9]
Light Fastness (Tint) 7 (out of 8) [8]

Heat Resistance 200 - 300 °C [31I5][8][10]
Water Resistance 5 (out of 5) [51[7]

Oil Resistance 5 (out of 5) [51[7]

Acid Resistance 5 (out of 5) [51[7]
Alkali Resistance 5 (out of 5) [51[7]

Migration Fastness

4 -5 (out of 5)

[9]

Solvent Resistance (Ethanol)

5 (out of 5)

[8]

Solvent Resistance (Ethyl
Acetate)

5 (out of 5)

[8]

Synthesis and Manufacturing

Experimental Protocol: Synthesis of Pigment Red 166

The manufacturing process for Pigment Red 166 involves a multi-step chemical synthesis.[4]

o Diazotization: 2,5-Dichlorobenzenamine is treated with a nitrite source (e.g., sodium nitrite)

in an acidic medium to form a diazonium salt. This reaction is typically carried out at low

temperatures (0-5 °C) to ensure the stability of the diazonium salt.

e Coupling: The resulting diazonium salt is coupled with 3-Hydroxy-2-naphthoyl chloride. This

electrophilic substitution reaction forms an azo compound, which is an intermediate product.

» Condensation: Two molar equivalents of the intermediate azo compound are then

condensed with one molar equivalent of Benzene-1,4-diamine. This final step forms the

symmetrical Pigment Red 166 molecule.[4] The resulting pigment is then filtered, washed,

dried, and milled to the desired particle size.
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Step 1: Diazotization

[Z,S-Dichlorobenzenamine]

NaNO2, Acid, 0-5°C

Step 2: Coupling

Giazonium Salt Intermediate] G-Hydroxy-Z-naphthoyl chloride]
Step 3: Condensation

>Gzo-NaphthoI Intermediate] Genzene-lA-diamine]

2 equivalents

Filtration, Washing, Drying, Milling

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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